Cas no 177026-95-8 (2-Propen-1-one,1-(2-aminophenyl)-)

• Product Name: 2-Propen-1-one,1-(2-aminophenyl)-
• CAS No: 177026-95-8
• Molecular Formula: C₉H₉NO
• Molecular Weight: 147.17386
• CID: 112523
• PubChem ID: 22061196

2-Propen-1-one,1-(2-aminophenyl)- Properties

Names and Identifiers

• 2-Propen-1-one,1-(2-aminophenyl)-
• 2-Propen-1-one,1-(2-aminophenyl)-(9CI)
• AKOS013569825
• SCHEMBL1501166
• EN300-795346
• 1-(2-Aminophenyl)prop-2-en-1-one
• 177026-95-8

• InChIKey： XJHWVTRAMHRDFY-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO/c1-2-9(11)7-5-3-4-6-8(7)10/h2-6H,1,10H2
• SMILES： NC1C=CC=CC=1C(=O)C=C

Computed Properties

• Exact Mass: 147.06847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 147.068
• Heavy Atom Count: 11
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives